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Compound of Interest

Compound Name: 2-Butyl-2-adamantanol

Cat. No.: B076514

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
and use of 2-Butyl-2-adamantanol, a tertiary alcohol derivative of adamantane. The unique
structural and physicochemical properties of the adamantane cage make its derivatives,
including 2-Butyl-2-adamantanol, valuable building blocks in medicinal chemistry and
materials science. The bulky, lipophilic adamantyl group can enhance the metabolic stability
and modulate the pharmacokinetic properties of drug candidates.

Physicochemical Properties of 2-Butyl-2-adamantanol

A summary of the key physicochemical properties of 2-Butyl-2-adamantanol is presented in
the table below. This data is essential for its handling, characterization, and application in

synthetic procedures.
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Property Value

Molecular Formula C14H240

Molecular Weight 208.34 g/mol

CAS Number 14451-86-6

Appearance White to almost white powder or crystal
Melting Point 77.0t081.0 °C

Purity (GC) >98.0%

Synthesis of 2-Butyl-2-adamantanol

The most common and efficient method for the synthesis of 2-Butyl-2-adamantanol is the
nucleophilic addition of a butyl organometallic reagent to 2-adamantanone. Both Grignard
reagents (butylmagnesium bromide) and organolithium reagents (n-butyllithium) are suitable for

this transformation.

Reaction Scheme: Synthesis of 2-Butyl-2-adamantanol

Synthesis of 2-Butyl-2-adamantanol

1. n-BuMgBr or n-BuLi in dry ether/THF

2. H3O* (workup) 2-Butyl-2-adamantanol

Click to download full resolution via product page

Synthesis of 2-Butyl-2-adamantanol from 2-adamantanone.

Experimental Protocol: Grighard Reaction

This protocol describes the synthesis of 2-Butyl-2-adamantanol from 2-adamantanone using

butylmagnesium bromide.

Materials:
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e 2-Adamantanone

e Magnesium turnings

e 1-Bromobutane

e Anhydrous diethyl ether or tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4Cl) solution
¢ Anhydrous sodium sulfate (Naz2S0a)

e Argon or Nitrogen gas for inert atmosphere

Equipment:

Three-necked round-bottom flask

e Dropping funnel

e Reflux condenser

o Magnetic stirrer

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

o Preparation of the Grignard Reagent:

o In a flame-dried three-necked flask under an inert atmosphere, place magnesium turnings
(1.2 eq).

o Add a small crystal of iodine to activate the magnesium.
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o Add a small portion of a solution of 1-bromobutane (1.1 eq) in anhydrous diethyl ether or
THF.

o Once the reaction initiates (observed by bubbling and heat generation), add the remaining
1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

o After the addition is complete, stir the mixture at room temperature for 1 hour to ensure
complete formation of the Grignard reagent.

e Reaction with 2-Adamantanone:
o Cool the Grignard solution in an ice bath.

o Dissolve 2-adamantanone (1.0 eq) in anhydrous diethyl ether or THF and add it dropwise
to the cooled Grignard reagent via a dropping funnel.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-3 hours. The progress of the reaction can be monitored by Thin
Layer Chromatography (TLC).

e Work-up and Isolation:

o Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise
addition of saturated aqueous NHa4Cl solution.

o Extract the aqueous layer with diethyl ether (3 x 50 mL).

o Combine the organic layers, wash with brine, and dry over anhydrous Na=SOa.

o Filter and concentrate the solvent under reduced pressure using a rotary evaporator.
 Purification:

o The crude product can be purified by column chromatography on silica gel or by
recrystallization from a suitable solvent (e.g., hexanes) to afford 2-Butyl-2-adamantanol
as a white solid.

Quantitative Data (Representative):
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Reactant/Product Molar Eq. Molecular Weight ( g/mol )
2-Adamantanone 1.0 150.22

Magnesium 1.2 24.31

1-Bromobutane 11 137.02
2-Butyl-2-adamantanol (up to 90%) 208.34

Note: The yield is representative and can vary based on reaction conditions and scale.

Application of 2-Butyl-2-adamantanol in Organic
Synthesis: The Ritter Reaction

Tertiary alcohols such as 2-Butyl-2-adamantanol are excellent substrates for the Ritter
reaction, which allows for the formation of N-substituted amides. Under strong acidic
conditions, the alcohol generates a stable tertiary carbocation, which is then trapped by a
nitrile.

Reaction Scheme: Ritter Reaction of 2-Butyl-2-
adamantanol

Ritter Reaction

2-Butyl-2-adamantanol + CHsCN H2S0a N-(2-butyl-2-adamantanyl)acetamide

Grignard Reaction . y .
2-Adamantanone (or n-BuLi addition) 2-Butyl-2-adamantanol Ritter Reaction N-(2-butyl-2-adamantanyl)acetamide

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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